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Compound of Interest

Compound Name: RU-302

Cat. No.: B10829960

Application Notes and Protocols for Researchers,
Scientists, and Drug Development Professionals

Introduction: RU-302 is a potent small molecule inhibitor of the TAM (Tyro3, Axl, and MerTK)
family of receptor tyrosine kinases. It functions as a pan-TAM inhibitor by disrupting the
interaction between the TAM receptors and their primary ligand, Gas6 (Growth arrest-specific
6).[1][2] This targeted mechanism of action makes RU-302 a valuable tool for investigating the
role of TAM signaling in various pathological processes, particularly in oncology.
Overexpression and activation of TAM kinases are implicated in tumor progression, metastasis,
and the development of therapeutic resistance. RU-302 has been shown to effectively block
Gas6-inducible Axl receptor activation and suppress tumor growth in preclinical models of lung
cancer.[3]

These application notes provide detailed information on the solubility of RU-302, protocols for
its preparation for in vitro and in vivo experiments, and an overview of its mechanism of action.

Data Presentation: RU-302 Solubility

For optimal experimental design, understanding the solubility of RU-302 in various solvents is
crucial. The following table summarizes the available solubility data.
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Solvent/System Concentration Solution Type Notes

Commercially
100% DMSO 10 mM Clear Solution available as a stock

solution.[1]

Requires sonication to

10% DMSO, 90% aid dissolution.
(20% SBE-B-CD in 2.5 mg/mL (5.26 mM) Suspended Solution Suitable for oral and
Saline) intraperitoneal
injection.[1]
10% DMSO, 90% =>2.5mg/mL (=5.26 ) Saturation unknown.
) Clear Solution
Corn Oil mM) [1]

Note: If precipitation or phase separation occurs during preparation, gentle heating and/or
sonication can be used to aid dissolution.[1] For in vivo experiments, it is recommended to
prepare fresh solutions on the day of use. Stock solutions in DMSO can be stored at -80°C for
up to 6 months or at -20°C for up to 1 month.[1]

Mechanism of Action: Targeting the Gas6-TAM
Signaling Axis

RU-302 exerts its inhibitory effect by blocking the interface between the Igl ectodomain of the
TAM receptors and the Lg domain of their ligand, Gas6.[2] This prevents the ligand-induced
dimerization and autophosphorylation of the TAM receptors, thereby inhibiting the activation of
downstream signaling pathways. The Gas6-TAM signaling cascade is known to activate pro-
survival and pro-proliferation pathways, including the PI3K/Akt and MAPK/ERK pathways. By
inhibiting this initial activation step, RU-302 effectively abrogates these downstream effects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b10829960#ru-302-solubility-and-preparation-for-
experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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